N-[2-(4-biphenylyl)-1,3-benzoxazol-5-yl]propanamide

• IUPAC Name: N-[2-(4-phenylphenyl)-1,3-benzoxazol-5-yl]propanamide
• InChI: InChI=1S/C22H18N2O2/c1-2-21(25)23-18-12-13-20-19(14-18)24-22(26-20)17-10-8-16(9-11-17)15-6-4-3-5-7-15/h3-14H,2H2,1H3,(H,23,25)
• InChI Key: JELOMMKSCUXNJL-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC2=C(C=C1)OC(=N2)C3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C22H18N2O2
• Molecular Weight: 342.4 g/mol

Description

N-[2-(4-biphenylyl)-1,3-benzoxazol-5-yl]propanamide, commonly known as BPA, is a fluorescent compound that has gained significant attention in the scientific community due to its unique properties. This compound is widely used in various fields, including biochemistry, biophysics, and pharmacology, due to its ability to bind with proteins and nucleic acids.

Mechanism of Action

BPA binds with proteins and nucleic acids through its benzoxazole and biphenyl moieties. The binding of BPA with proteins and nucleic acids alters their conformation and function, leading to various biochemical and physiological effects. BPA is known to bind with various proteins, including enzymes, receptors, and transporters, and alter their activity and function.
Biochemical and Physiological Effects:
BPA has various biochemical and physiological effects, including the modulation of enzyme activity, the regulation of gene expression, and the inhibition of protein-protein interactions. BPA has been shown to modulate the activity of various enzymes, including kinases and phosphatases, and regulate gene expression by binding with DNA and altering its conformation. BPA has also been shown to inhibit protein-protein interactions, leading to the disruption of various biological processes.

Advantages and Limitations for Lab Experiments

The advantages of using BPA in lab experiments include its high quantum yield, photostability, and ability to bind with proteins and nucleic acids. BPA is also readily available and easy to synthesize, making it a cost-effective option for scientific research. However, the limitations of using BPA include its potential toxicity and the need for high purity BPA for accurate results.

Future Directions

There are various future directions for the use of BPA in scientific research, including the development of new labeling techniques, the study of protein-protein interactions, and the investigation of its potential therapeutic applications. BPA can be used as a labeling agent in various biological assays, including immunoassays and cell imaging, and the development of new labeling techniques can enhance its utility in scientific research. The study of protein-protein interactions is an essential area of research, and BPA can be used to investigate the mechanisms of protein-protein interactions and their role in various biological processes. Finally, the investigation of BPA's potential therapeutic applications, including its use as an anticancer agent, is an exciting area of research that holds significant promise for the future.
Conclusion:
In conclusion, BPA is a valuable compound in scientific research due to its ability to bind with proteins and nucleic acids. Its unique properties make it an essential tool for the study of protein-ligand interactions, DNA-protein interactions, and enzyme kinetics. The synthesis of BPA is relatively simple, and it is readily available, making it a cost-effective option for scientific research. However, the potential toxicity of BPA and the need for high purity BPA for accurate results are limitations that must be considered. The future directions for the use of BPA in scientific research are numerous, and the development of new labeling techniques, the study of protein-protein interactions, and the investigation of its potential therapeutic applications are exciting areas of research that hold significant promise for the future.

Synthesis Methods

The synthesis of BPA involves the condensation of 2-aminobiphenyl and salicylic acid in the presence of acetic anhydride. The reaction yields BPA as a white crystalline solid, which is further purified by recrystallization. The purity of BPA is essential for its use in scientific research, and various purification techniques, including chromatography, can be used to obtain high purity BPA.

Scientific Research Applications

BPA has a wide range of applications in scientific research, including the study of protein-ligand interactions, DNA-protein interactions, and enzyme kinetics. BPA is widely used as a fluorescent probe due to its high quantum yield and photostability. It is also used as a labeling agent in various biological assays, including immunoassays and cell imaging. BPA has been used to study the structure and function of proteins, including enzymes, receptors, and transporters.